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Compound of Interest

Compound Name: Doramectin

Cat. No.: B1670889

A comprehensive review of head-to-head studies indicates that while both doramectin and
ivermectin are effective endectocides for managing internal and external parasites in stocker
cattle, their impact on weight gain can vary depending on the treatment strategy and specific
parasite challenges. Several studies have demonstrated that doramectin may offer a slight
advantage in certain scenarios, though in many cases, the differences in weight gain between
the two treatments are not statistically significant.

Quantitative Data Summary

The following table summarizes the key findings from comparative studies on the effects of
doramectin and ivermectin on weight gain in stocker cattle.
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Study Reference

Treatment Groups

Duration (Days)

Key Weight Gain
Findings

Ballweber et al. (1997)
[1]

1. Doramectin

injectable (200 pg/kg)

2. lvermectin

injectable (200 pg/kg) 84-140
3. Ivermectin pour-on

(500 ng/kg) 4.

Untreated Control

No significant
differences in average
daily gain were
observed between the
doramectin and
ivermectin-treated
groups.[1] Both
treatments resulted in
significant weight gain
advantages over the

untreated controls.[1]

Williams et al. (1997)
[2]

1. Doramectin
injectable (200 pg/kg)
- Two treatments 2.
Ivermectin injectable
(200 ug/kg) - Two
treatments 3.

161

Ivermectin pour-on
(500 ug/kg) - Two
treatments 4.

Untreated Control

Total weight gains
were 159 kg for
doramectin, 147 kg for
ivermectin injectable,
and 150 kg for
ivermectin pour-on.[2]
The differences
among the treated
groups were not

statistically significant.

[2]

Carvalho et al. (1999)
[3]

1. Doramectin

injectable (200 pg/kg)

- Two treatments 2.
Ivermectin long-acting 140
(630 ug/kg) - Single
treatment 3. Untreated

Control

Doramectin-treated
cattle had a mean
weight gain of 62.8 kg,
which was
significantly higher
(11.3 kg more) than
the 51.5 kg gained by
the ivermectin-treated

group.[3]

MDPI (2022)[4]

1. Extended-release 105
eprinomectin (ERE) 2.

From day O to 105,

the mean average
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Doramectin injectable daily gain in the ERE

(DOR) group (0.87 kg/day )
tended to be higher
than the mean for the
DOR group (0.845
kg/day ).[4]

Experimental Protocols

The methodologies employed in these studies share common principles of veterinary field
trials, focusing on controlled comparisons between treatment groups.

Representative Experimental Protocol (based on Ballweber et al., 1997):[1]

o Study Design: Four separate studies were conducted in different locations (Wisconsin,
Arkansas, Georgia, and Mississippi) with similar experimental designs.[1]

o Animal Selection: Weaned beef calves with confirmed gastrointestinal nematode infections
were used.[1] Animals were randomly allocated to treatment groups.[1]

e Treatment Groups:

o Group 1: 1% doramectin injectable solution (200 pug/kg body weight) administered
subcutaneously.[1]

o Group 2: 1% ivermectin injectable solution (200 pg/kg body weight) administered
subcutaneously.[1]

o Group 3: 0.5% ivermectin pour-on solution (500 pg/kg body weight) administered topically.
[1]

o Group 4: Non-medicated controls.[1]

o Pasture Management: Cattle were placed on designated pasture units after treatment and
remained there for the entire grazing period (84-140 days).[1]
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» Data Collection: Body weights and fecal nematode egg counts were monitored at

predetermined intervals throughout the studies.[1]

 Statistical Analysis: Data were analyzed to determine statistically significant differences in
weight gain and parasite reduction between the treatment groups.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow of a head-to-head study comparing

doramectin and ivermectin in stocker cattle.
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Study Setup

Animal Selection:
Weaned beef calves with
confirmed nematode infections

:

Random Allocation
to Treatment Groups

Group A:
Doramectin Injectable
(200 pg/kg)

Treatment Administration (Day 0)

Group B:

Ivermectin Injectable

(200 pg/kg)

Group C:
Ivermectin Pour-On
(500 pg/kg)

Group D:
Untreated Control

Monitering Phase (84-140vDays)

>[Grazing on Designated Pastures}

:

Data Collection:
- Body Weights
- Fecal Egg Counts

Data Avnalysis

Statistical Comparison of:
- Average Daily Gain
- Total Weight Gain
- Fecal Egg Count Reduction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ivermectin-on-weight-gain-in-stocker-cattle]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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